Cas no 1053656-19-1 (7-tert-butoxycarbonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid)

• Product Name: 7-tert-butoxycarbonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid
• CAS No: 1053656-19-1
• MF: C₁₁H₁₆N₄O₄
• MW: 268.269142150879
• MDL: MFCD09743526
• CID: 1028206
• PubChem ID: 37818880
• Update Time: 2025-06-13

7-tert-butoxycarbonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(tert-Butoxycarbonyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid
• 7-[(2-methylpropan-2-yl)oxycarbonyl]-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid
• AG-C-29278
• AK-27528
• ANW-57373
• CTK7G3486
• KB-249376
• PB12661
• RP07422
• 7-BOC-5,6,7,8-tetrahydro-[1,2,4]-Triazolo[4,3-a]pyrazine-3-carboxylic acid
• 5,6-Dihydro-8H-iMidazo[1,2-a]pyrazine-3,7-dicarboxylic acid 7-tert-butyl ester
• 7-tert-butoxycarbonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid
• 7-BOC-5,6-DIHYDRO-8H-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE-3-CARBOXYLIC ACID
• 7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylicacid
• 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid
• SCHEMBL20775252
• 7-(tert-Butoxycarbonyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid
• J-519043
• AKOS015841643
• EN300-154381
• 7-BOC-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid
• W-204577
• DTXSID00653333
• A896023
• 1053656-19-1
• DB-369413
• [1,2,4]Triazolo[1,5-a]pyrazine-2,7(8H)-dicarboxylic acid, 5,6-dihydro-, 7-(1,1-dimethylethyl)

• MDL： MFCD09743526
• Inchi： 1S/C11H16N4O4/c1-11(2,3)19-10(18)14-4-5-15-7(6-14)12-13-8(15)9(16)17/h4-6H2,1-3H3,(H,16,17)
• InChI Key： QNYYNZMZKGARQD-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=NN=C(C(=O)O)N2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.11700
• Monoisotopic Mass: 268.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 97.55000
• LogP: 0.66490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines

Additional information on 7-tert-butoxycarbonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid

Comprehensive Overview of 7-tert-butoxycarbonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid (CAS No. 1053656-19-1)

The compound 7-tert-butoxycarbonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid (CAS No. 1053656-19-1) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolo[4,3-a]pyrazine core and a tert-butoxycarbonyl (Boc) protecting group, makes it a versatile intermediate in organic synthesis. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the carboxylic acid moiety further enhances its reactivity, enabling diverse derivatization strategies.

In recent years, the demand for 7-tert-butoxycarbonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid has surged due to its applications in medicinal chemistry and peptide synthesis. The Boc group is widely recognized for its stability under various reaction conditions, making it a preferred choice for protecting amines. This compound’s relevance is further highlighted by its frequent appearance in patents and scientific literature, particularly in the context of small molecule therapeutics and bioconjugation. Its CAS No. 1053656-19-1 serves as a critical identifier for researchers sourcing high-purity materials for their experiments.

One of the most compelling aspects of 7-tert-butoxycarbonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid is its role in addressing modern challenges in drug design. With the rise of personalized medicine and targeted therapies, there is a growing need for structurally diverse building blocks that can be tailored to specific biological targets. This compound’s triazolo-pyrazine scaffold is particularly valuable for modulating protein-protein interactions, a hot topic in oncology and immunology research. Additionally, its compatibility with solid-phase synthesis techniques makes it a favorite among chemists working on combinatorial libraries.

The synthesis and characterization of 7-tert-butoxycarbonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid have been extensively documented, with a focus on optimizing yield and purity. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound meets the stringent requirements of pharmaceutical-grade applications. Its stability under ambient conditions and solubility in common organic solvents further contribute to its practicality in laboratory settings. Researchers often inquire about its storage recommendations and handling precautions, which are critical for maintaining its integrity over time.

Beyond its pharmaceutical applications, 7-tert-butoxycarbonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid is also being explored in material science. Its ability to form stable complexes with metals and other organic molecules opens up possibilities for designing novel catalysts and functional materials. This interdisciplinary potential aligns with the broader trend of convergence research, where chemistry intersects with biology and engineering to solve complex problems. As such, this compound is increasingly featured in grant proposals and collaborative projects aimed at innovation.

In summary, 7-tert-butoxycarbonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid (CAS No. 1053656-19-1) represents a critical tool in modern chemical research. Its multifaceted applications, from drug discovery to material design, underscore its importance in advancing scientific knowledge. As the demand for high-quality intermediates continues to grow, this compound is poised to remain a staple in laboratories worldwide. Researchers and industry professionals alike are encouraged to stay updated on the latest developments involving this versatile molecule.